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Compound of Interest

Compound Name: nor-NOHA acetate

CAS No.: 1140844-63-8; 189302-40-7

Cat. No.: B2892306

Get Quote

As researchers, we often treat "non-hazardous" classifications on Safety Data Sheets (SDS) as

a license for casual disposal. However, nor-NOHA acetate (Nω-Hydroxy-nor-L-arginine

acetate) is a potent, reversible inhibitor of Arginase (ARG1/ARG2). While it lacks the acute

toxicity of heavy metals or cyanides, its biological activity necessitates a rigorous disposal

protocol.

Releasing high-affinity enzyme inhibitors into municipal water systems poses a theoretical risk

to environmental biology, specifically nitrogen metabolism in aquatic life. Furthermore, in a

laboratory setting, the hygroscopic nature of the acetate salt means that improper waste

segregation can lead to the formation of sticky, contaminated residues that compromise assay

integrity.

This guide provides a field-validated workflow for the containment and disposal of nor-NOHA
acetate, ensuring both regulatory compliance and experimental rigor.

Part 1: Chemical Profile & Hazard Identification
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Understanding the physicochemical properties of the compound is the first step in determining

the correct waste stream. The acetate salt form significantly alters solubility and stability

compared to the free base.

Property Specification Operational Implication

Chemical Name nor-NOHA acetate Labeling identifier.

CAS Number 1140844-63-8
Required for waste

manifesting.

Molecular Weight ~296.3 g/mol
Low MW organic; suitable for

standard incineration.

Solubility
Water (~10 mg/mL), DMSO

(~5 mg/mL)

Critical: Dictates "Aqueous" vs.

"Organic" waste segregation.

Stability
Hygroscopic; Moisture

sensitive

Degraded waste may clump;

requires moisture-tight

secondary containment.

GHS Classification
Not Classified / Research

Chemical

Treat as Irritant (Skin/Eye) due

to bioactive nature.

Senior Scientist Note: Do not confuse the "Not Classified" GHS status with "Safe for Drain

Disposal." The high water solubility of nor-NOHA acetate makes it easily mobile in plumbing,

but drain disposal is strictly prohibited for bioactive inhibitors.

Part 2: Pre-Disposal Safety (The Self-Validating
System)
A self-validating safety system relies on redundant barriers. For nor-NOHA acetate, the

primary risk is not acute toxicity, but particulate inhalation and cross-contamination.
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Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH N95 (minimum) or P100 if handling lyophilized powder outside a fume

hood. Reasoning: The acetate salt is a fine powder; inhalation can cause respiratory tract

irritation.

Dermal: Nitrile gloves (0.11 mm minimum thickness). Reasoning: Standard latex is

insufficient for DMSO-solvated stocks, which can carry the inhibitor through the skin.

Ocular: Safety glasses with side shields.

Part 3: Disposal Workflows
Scenario A: Solid Waste (Expired Powder &
Contaminated Debris)
Applicability: Expired lyophilized stocks, weigh boats, contaminated gloves, and paper towels.

Containment: Place the original vial or contaminated debris into a clear, sealable

polyethylene bag (e.g., Ziploc).

Segregation: Transfer the sealed bag into the Solid Chemical Waste drum.

Labeling: Tag with "Solid Chemical Waste: nor-NOHA Acetate (Arginase Inhibitor)."

Final Fate: High-temperature incineration.

Scenario B: Liquid Waste (Stock Solutions in
DMSO/Organic Solvents)
Applicability: High-concentration stocks prepared for in vitro screening.

Solvent Check: Verify the solvent is compatible with the waste container (usually HDPE).

Transfer: Pour the solution into the Halogenated or Non-Halogenated Organic Waste carboy,

depending on the solvent used (DMSO is Non-Halogenated).
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Rinsing: Rinse the empty stock vial with a small volume of acetone or ethanol and add the

rinsate to the organic waste container.

Labeling: List "DMSO" and "nor-NOHA Acetate" on the waste tag.

Scenario C: Aqueous Waste (Cell Culture Media &
Buffers)
Applicability: Diluted working solutions (micromolar concentrations) in PBS or media.[1]

Deactivation (Optional but Recommended): For large volumes (>500mL) of media containing

inhibitor, treat with 10% bleach solution for 20 minutes to degrade biological components

before chemical disposal.

Collection: Collect in a dedicated Aqueous Chemical Waste container.

Prohibition:DO NOT pour down the sink. Even dilute inhibitors can disrupt local wastewater

treatment biology if accumulated.

Part 4: Decision Logic & Workflow Visualization
The following diagram illustrates the decision-making process for disposing of nor-NOHA
acetate in various experimental states.
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Figure 1: Decision tree for nor-NOHA acetate waste segregation. Colors indicate decision

points (Yellow) and final waste streams (Black).
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Part 5: Spill Management Protocol
In the event of a spill, immediate action prevents the hygroscopic powder from absorbing

moisture and becoming a sticky, difficult-to-clean residue.

Isolate: Mark the area. If the spill is powder, turn off nearby fans to prevent aerosolization.

PPE Up: Don double nitrile gloves and an N95 mask.

Dry Clean (Powder):

Cover the spill with dry paper towels.

Carefully sweep the powder into a dustpan or scoop using a card. Do not use a wet cloth

first, as this will dissolve the acetate salt and spread the contamination.

Wet Clean (Residue):

Once the bulk powder is removed, clean the surface with 70% Ethanol.

Follow with a water rinse.

Disposal: Place all cleanup materials into the Solid Chemical Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2892306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

